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Compound of Interest

Compound Name: Coriolin B

Cat. No.: B15563826 Get Quote

FOR IMMEDIATE RELEASE

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the natural product Coriolin B. This document provides a

detailed overview of its chemical identity, and will delve into its biological activities, and

potential therapeutic applications based on available scientific literature.

Core Chemical Information
Coriolin B is a sesquiterpenoid antibiotic belonging to the hirsutane family. It is closely related

to other Coriolins, such as Coriolin and Coriolin C, which are all produced by the fungus

Coriolus consors. While often mentioned in scientific literature, particularly in the context of its

derivatives, pinpointing a unique CAS number and chemical formula for Coriolin B can be

challenging due to the historical naming conventions and the focus on its more stable or

bioactive derivatives.

Based on a thorough review of available data, the core chemical identifiers for compounds

frequently discussed in relation to "Coriolin B" are presented below. It is crucial for researchers

to carefully consider the specific compound used in any cited study.

Compound Name CAS Number Chemical Formula

Coriolin 33404-85-2 C₁₅H₂₀O₅[1][2][3]

Diketocoriolin B 34864-30-7 C₂₃H₃₂O₆[4]
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Note: Diketocoriolin B is explicitly identified as a derivative of Coriolin B.[5] The parent

compound, often referred to simply as Coriolin, has the CAS number 33404-85-2.[1][2][3] For

the purpose of this guide, we will focus on the properties and activities attributed to the broader

family of Coriolins, with specific details on derivatives where available.

Physicochemical Properties
Detailed physicochemical properties are essential for experimental design and drug

development. The following table summarizes the key properties of Coriolin and its derivative,

Diketocoriolin B.

Property Coriolin (CAS: 33404-85-2)
Diketocoriolin B (CAS:
34864-30-7)

Molecular Weight 280.32 g/mol [1] 404.5 g/mol [4]

Appearance Colorless Acicular Crystal[1] -

Melting Point 175-166 °C (dec.)[1] -

Solubility
Soluble in Chloroform,

Methanol, Ethyl Acetate[1]
-

Biological Activity and Mechanism of Action
Coriolins have garnered significant interest due to their potent biological activities, particularly

their antitumor and antibiotic properties.

Antitumor Activity: Coriolin has demonstrated inhibitory effects on the growth of various cancer

cell lines. For instance, a concentration of 5 μg/mL can inhibit the growth of Yoshida sarcoma

by 61.6%.[1]

Antibiotic Activity: This class of compounds exhibits activity against Gram-positive bacteria and,

to a lesser extent, Gram-negative bacteria.[1] They are also active against yeast and

Trichomonas vaginalis.[1]

The precise mechanism of action is still under investigation, but it is believed to involve the

inhibition of key cellular processes. Further research is needed to fully elucidate the signaling
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pathways involved.

Experimental Protocols
To facilitate further research, this section will outline general experimental approaches for

studying Coriolin B and its analogs. Detailed protocols should be adapted from specific

literature sources.

General Workflow for Isolation and Characterization

Extraction and Isolation Analysis and Characterization

Biological Evaluation

Coriolus consors Culture Solvent Extraction Chromatographic Separation (e.g., HPLC) Spectroscopic Analysis (NMR, MS) Purity Assessment

Antitumor Assays

Antibiotic Assays
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Figure 1: General workflow for the isolation, characterization, and biological evaluation of
Coriolins.

Signaling Pathways
The interaction of Coriolin B with cellular signaling pathways is a key area of research for

understanding its therapeutic potential. While the complete picture is still emerging, preliminary

studies suggest interference with pathways crucial for cell proliferation and survival.
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Figure 2: Proposed interaction of Coriolin B with key cellular signaling pathways in cancer
cells.

Conclusion
Coriolin B and its related compounds represent a promising class of natural products with

significant therapeutic potential. This technical guide provides a foundational understanding of

their chemical and biological properties. Further in-depth research into their mechanisms of

action and structure-activity relationships is warranted to unlock their full potential in drug

discovery and development. Researchers are encouraged to consult the primary literature for

detailed experimental procedures and to confirm the specific identity of the Coriolin derivative

being investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15563826?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563826?utm_src=pdf-body
https://www.benchchem.com/product/b15563826?utm_src=pdf-body
https://www.benchchem.com/product/b15563826?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. bio-fermen.bocsci.com [bio-fermen.bocsci.com]

2. (1aS,2'S,3aS,3bR,4R,6aS,7S,7aR)-Hexahydro-4,7-dihydroxy-3a,5,5-
trimethylspiro(cyclopenta(4,5)pentaleno(1,6a-b)oxirene-3(3aH),2'-oxiran)-2(1aH)-one |
C15H20O5 | CID 10869683 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. coriolin | 33404-85-2 [chemicalbook.com]

4. Diketocoriolin B | C23H32O6 | CID 169644 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. The total synthesis of (+/-)-coriolin - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling Coriolin B: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563826#coriolin-b-cas-number-and-chemical-
formula-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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